molecular formula C9H10Na2O4 B8378438 Disodium bicyclo[2.2.1]heptane-2,3-dicarboxylate

Disodium bicyclo[2.2.1]heptane-2,3-dicarboxylate

Cat. No. B8378438
M. Wt: 228.15 g/mol
InChI Key: FXDGCBFGSXNGQD-UHFFFAOYSA-L
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Description

Disodium bicyclo[2.2.1]heptane-2,3-dicarboxylate is a useful research compound. Its molecular formula is C9H10Na2O4 and its molecular weight is 228.15 g/mol. The purity is usually 95%.
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properties

Product Name

Disodium bicyclo[2.2.1]heptane-2,3-dicarboxylate

Molecular Formula

C9H10Na2O4

Molecular Weight

228.15 g/mol

IUPAC Name

disodium;bicyclo[2.2.1]heptane-2,3-dicarboxylate

InChI

InChI=1S/C9H12O4.2Na/c10-8(11)6-4-1-2-5(3-4)7(6)9(12)13;;/h4-7H,1-3H2,(H,10,11)(H,12,13);;/q;2*+1/p-2

InChI Key

FXDGCBFGSXNGQD-UHFFFAOYSA-L

Canonical SMILES

C1CC2CC1C(C2C(=O)[O-])C(=O)[O-].[Na+].[Na+]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of disodium bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate (10.0 g, from example 3) in water (100 g) was added 0.5 g palladium on activated carbon (5 wt %). The mixture was transferred into a Parr reactor and was subjected to hydrogenation (50 psi, room temperature) for 8 hours. The activated carbon was filtered out. Water is removed in vacuo at 75° C. The resulting product was dried and milled (m.p >300° C.).
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10 g
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reactant
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100 g
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0.5 g
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Synthesis routes and methods II

Procedure details

To a solution of disodium bicyclo[2.2.1]heptene-2,3-dicarboxylate (10.0 g) in water (100 g) was added 0.5 g palladium on activated carbon (5 wt %). The mixture was transferred into a Parr reactor and was subjected to hydrogenation (50 psi, room temperature) for 8 hours. The activated carbon was filtered out. Water is removed in vacuo at 75° C. The resulting product was dried and milled (m.p >300° C.).
Name
disodium bicyclo[2.2.1]heptene-2,3-dicarboxylate
Quantity
10 g
Type
reactant
Reaction Step One
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Quantity
100 g
Type
solvent
Reaction Step One
Quantity
0.5 g
Type
catalyst
Reaction Step One

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